N'-(2-ethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-N-methylmalonamide
Overview
Description
N'-(2-ethoxyphenyl)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-N-methylmalonamide, also known as EIPMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EIPMA is a malonamide derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Breast Cancer Chemotherapy
Imidazo[1,2-a]pyridines have been designed and synthesized with promising activity against breast cancer cells. Compounds such as IP-Se-05 and IP-Se-06 showed high cytotoxicity for MCF-7 cells, inhibiting cell proliferation, intercalating into CT-DNA, and inducing cell death by apoptosis, making them potential antiproliferative agents for breast cancer treatment (Almeida et al., 2018).
Antiulcer Agents
New imidazo[1,2-a]pyridines substituted at the 3-position were synthesized as potential antiulcer agents, exhibiting cytoprotective properties in ethanol and HCl models, despite lacking significant antisecretory activity in the gastric fistula rat model. These compounds, particularly 8-(Benzyloxy)-3-[1-[[2-[(4-amino-1,2,5-thiadiazol-3-yl)amino]ethyl]thio]ethyl]-2-methylimidazo[1,2-a]pyridine, demonstrated comparable cytoprotective activity to SCH-28080 (Starrett et al., 1989).
Anticholinesterase Potential
Imidazo[1,2-a]pyridine-based compounds have shown potential as AChE and BChE inhibitors, important for treatments of heart and circulatory failures. Compounds with specific side chains exhibited strong inhibition, highlighting their role in developing pharmaceuticals for circulatory system support (Kwong et al., 2019).
Crystal Structure Analysis
The crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives have been studied to understand their molecular properties better. These analyses provide insights into the compounds' potential interactions and stability, which is crucial for designing more effective drugs (Dhanalakshmi et al., 2018).
Synthesis and Rearrangement Studies
Research has also focused on the synthesis and rearrangement of imidazo[1,2-a]pyridines, exploring their chemical behavior and potential applications in creating new compounds with desired biological activities (Khalafy et al., 2002).
properties
IUPAC Name |
N-(2-ethoxyphenyl)-N'-(imidazo[1,2-a]pyridin-3-ylmethyl)-N'-methylpropanediamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c1-3-27-17-9-5-4-8-16(17)22-19(25)12-20(26)23(2)14-15-13-21-18-10-6-7-11-24(15)18/h4-11,13H,3,12,14H2,1-2H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHLUQSBRHKMPPD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CC(=O)N(C)CC2=CN=C3N2C=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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